Cas no 1784176-14-2 (2-Bromo-5-chloro-1,2,4triazolo1,5-apyridine)

• Product Name: 2-Bromo-5-chloro-1,2,4triazolo1,5-apyridine
• CAS No: 1784176-14-2
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD27918582
• CID: 4675154
• PubChem ID: 83895301
• Update Time: 2025-10-31

2-Bromo-5-chloro-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-[1,2,4]triazolo[1,5-a]pyridine
• SCHEMBL25074680
• 2-Bromo-5-chloro[1,2,4]triazolo[1,5-a]pyridine
• SY294283
• MFCD27918582
• 1784176-14-2
• DB-376927
• F73336
• 2-Bromo-5-chloro-1,2,4triazolo1,5-apyridine

• MDL： MFCD27918582
• Inchi： 1S/C6H3BrClN3/c7-6-9-5-3-1-2-4(8)11(5)10-6/h1-3H
• InChI Key： YPOSNQBWLHQYDA-UHFFFAOYSA-N
• SMILES： BrC1N=C2C=CC=C(N2N=1)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 2-Bromo-5-chloro-1,2,4triazolo1,5-apyridine

Professional Introduction to Compound with CAS No. 1784176-14-2 and Product Name: 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine

2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1784176-14-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridine class, which is known for its broad spectrum of applications in drug discovery. The presence of both bromo and chloro substituents on the triazolopyridine core enhances its reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The structure of 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine consists of a fused triazole ring connected to a pyridine ring, with bromine and chlorine atoms substituting at specific positions. This particular arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The bromo and chloro substituents are particularly noteworthy as they serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on triazolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most compelling aspects of this class of compounds is their ability to interact with multiple biological targets. For instance, studies have shown that certain triazolopyridines exhibit inhibitory activity against enzymes involved in cancer pathways, such as kinases and phosphodiesterases. The bromo and chloro groups in 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine facilitate the introduction of additional functional groups that can fine-tune the pharmacological properties of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of Scaffold Hopping, a strategy that involves modifying the core structure of a known bioactive compound to discover new analogs with improved properties. The triazolopyridine scaffold, including derivatives like 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine, has emerged as a privileged structure in this context. Researchers have leveraged its inherent flexibility to develop compounds with enhanced solubility, bioavailability, and target specificity. The bromo and chloro substituents play a crucial role in this process by enabling selective modifications that can lead to the identification of lead compounds for further development.

The synthesis of 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The initial steps typically involve the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent chlorination and bromination reactions introduce the halogen atoms at specific positions on the triazole-pyridine core. These reactions are often catalyzed by transition metals such as palladium or copper, which facilitate high yields and regioselectivity. The final product is then purified through techniques such as column chromatography or recrystallization to obtain high-purity material suitable for downstream applications.

In terms of biological activity, 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine and its derivatives have shown promise in preclinical studies as potential therapeutic agents. For example, triazolopyridines have been investigated for their antimicrobial properties, with some derivatives exhibiting activity against resistant bacterial strains. Additionally, these compounds have been explored for their anti-inflammatory effects, targeting pathways such as NF-κB and MAPK signaling cascades. The bromo and chloro substituents contribute to these activities by modulating electronic distributions within the molecule, enhancing interactions with biological targets.

The pharmaceutical industry has increasingly recognized the value of triazolopyridines as building blocks for drug discovery programs. Their structural versatility allows for the creation of diverse libraries of compounds that can be screened for various biological activities. Computational methods such as molecular docking and virtual screening are often employed to identify promising candidates from these libraries before moving into wet-lab synthesis and testing. The synthetic utility of 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine, underscored by its reactive nature, makes it an attractive starting point for such high-throughput screening campaigns.

Future directions in research involving triazolopyridines may focus on expanding their therapeutic applications through structural optimization and drug development pipelines. Innovations in synthetic methodologies could further streamline access to complex derivatives, enabling more rapid exploration of their biological potential. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

The study of heterocyclic compounds like 2-Bromo-5-chloro-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1784176-14-2) continues to be a vibrant area within organic chemistry and medicinal research, driven by their diverse chemical landscapes and biological relevance. As our understanding of these molecules grows, so too does our capacity to harness their potential for addressing unmet medical needs.